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Compound of Interest

Compound Name: Wieland-gumlich aldehyde

Cat. No.: B1683588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Wieland-Gumlich aldehyde, a
pivotal intermediate in the chemistry of Strychnos alkaloids. This document details its chemical
identity, physicochemical properties, and key synthetic protocols, aiming to serve as a valuable
resource for professionals in organic synthesis and medicinal chemistry.

Introduction

The Wieland-Gumlich aldehyde, also known as caracurine VII, is a complex indoline alkaloid.
Historically, it is a degradation product of strychnine, and its structural elucidation was a
significant step towards understanding the intricate architecture of strychnine itself.[1] First
isolated and characterized by Wieland and Gumlich, this compound has since become a
cornerstone in the total synthesis of strychnine and its analogues.[1] Its strategic importance
lies in its role as a late-stage intermediate, which can be efficiently converted to strychnine.
This has made the Wieland-Gumlich aldehyde a frequent target in many total synthesis
campaigns.

CAS Number and Nomenclature

The Chemical Abstracts Service (CAS) registry number for the Wieland-Gumlich aldehyde is
466-85-3.
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The nomenclature of this complex molecule can be described in several ways, reflecting its
structural features and historical context. The compound exists in equilibrium between a
hemiacetal form and an open-chain aldehyde form.

o Common Names: Wieland-Gumlich aldehyde, Caracurine VII, Deacetyldiaboline.
o Systematic (IUPAC) Names:
o As the hemiacetal: (17R)-19,20-Didehydro-17,18-epoxycuran-17-ol

o As the aldehyde: (1S,9S,10R,11R,12E,17S)-12-(2-hydroxyethylidene)-8,14-
diazapentacyclo[9.5.2.01'9.02'7.01#'17]octadeca-2,4,6-triene-10-carbaldehyde[1]

The hemiacetal form is often the one represented by the CAS number. The name "Wieland-
Gumlich aldehyde" remains the most commonly used term in the scientific literature.

Physicochemical Properties

A summary of the key physicochemical properties of the Wieland-Gumlich aldehyde is
presented in the table below.

Property Value Source

CAS Number 466-85-3 Multiple Sources
Molecular Formula C19H22N202 Multiple Sources
Molecular Weight 310.39 g/mol Multiple Sources
Appearance Crystals

Melting Point 213-214 °C (decomposes)

[a]D22 = -133.8° (c = 0.52 in

Optical Rotation
methanol)

Soluble in methanol, ethanol,
Solubility chloroform; slightly soluble in

acetone, ethyl acetate.
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Experimental Protocols

The following sections provide detailed methodologies for the preparation of the Wieland-
Gumlich aldehyde from strychnine and its subsequent conversion back to strychnine. These
protocols are based on classical literature procedures and have been employed in numerous
synthetic campaigns.

Synthesis of Wieland-Gumlich Aldehyde from
Strychnine

The degradation of strychnine to the Wieland-Gumlich aldehyde is a multi-step process.[1]
Step 1: Formation of Isonitrosostrychnine

o Strychnine is treated with amyl nitrite to form the corresponding oxime, isonitrosostrychnine.
Step 2: Beckmann Fragmentation

e The oxime undergoes a Beckmann fragmentation upon treatment with thionyl chloride,
leading to a carbamic acid intermediate.

Step 3: Decarboxylation and Nitrile Formation
e The carbamic acid readily decarboxylates to yield a nitrile.
Step 4: Hydrolysis to the Hemiacetal

e The nitrile is then subjected to nucleophilic displacement of the cyanide group by barium
hydroxide, which facilitates hydrolysis to the hemiacetal form of the Wieland-Gumlich
aldehyde. The aldehyde exists in equilibrium with this more stable cyclic hemiacetal.

Conversion of Wieland-Gumlich Aldehyde to Strychnine

The conversion of the Wieland-Gumlich aldehyde to strychnine can be achieved in a single,
high-yielding step.[2]

e Reaction Components: The Wieland-Gumlich aldehyde is reacted with malonic acid, acetic
anhydride, and sodium acetate in acetic acid.
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e Procedure: A mixture of the Wieland-Gumlich aldehyde, malonic acid, and sodium acetate
in glacial acetic acid and acetic anhydride is heated. The reaction progress is monitored by
an appropriate method (e.g., TLC). Upon completion, the reaction mixture is worked up to
isolate strychnine. This transformation typically proceeds in high yield, often around 80%.[2]

Synthetic Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the key synthetic
transformations involving the Wieland-Gumlich aldehyde.
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Caption: Degradation of Strychnine to Wieland-Gumlich Aldehyde.
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Caption: Conversion of Wieland-Gumlich Aldehyde to Strychnine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Wieland-Gumlich
Aldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683588#wieland-gumlich-aldehyde-cas-number-
and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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